AMPK-IN-1

• Molecular Formula: C24H18ClN3O3
• Molecular Weight: 431.9 g/mol
• InChI: InChI=1S/C24H18ClN3O3/c1-13-3-6-16(10-17(13)23(29)30)31-24-26-20-11-18(19(25)12-21(20)27-24)15-5-4-14-7-8-28(2)22(14)9-15/h3-12H,1-2H3,(H,26,27)(H,29,30)
• InChIKey: ZPCGOSPLONPSIC-UHFFFAOYSA-N

AMPK-IN-1 (Compound 991 / EX229): A Benzimidazole-Derived Direct AMPK Activator with Defined Isoform Pharmacology

AMPK-IN-1 (also known as Compound 991, EX229; CAS 1219739-95-3) is a small-molecule benzimidazole derivative that functions as a direct, allosteric activator of AMP-activated protein kinase (AMPK). Unlike nucleotide analogs that act via the γ-subunit regulatory sites, AMPK-IN-1 binds the ADaM (allosteric drug and metabolite) site at the interface between the α-subunit kinase domain and the β-subunit carbohydrate-binding module (CBM) [1]. The compound was originally disclosed in Merck patent WO2010036613 and characterized structurally and biochemically in primary literature [1][2]. AMPK-IN-1 is supplied as a research-grade small molecule (MW 431.87, C24H18ClN3O3) for preclinical investigation of AMPK signaling in metabolic disease, cancer cell energy stress, and protein translation control [3].

Mechanism

Direct allosteric AMPK activator at ADaM site; distinct from nucleotide analogs acting via γ-subunit

Submit Selectivity

Activates β2-containing AMPK complexes (α2β2γ1, α1β2γ1) relevant to skeletal muscle and cardiac signalling research

Pathway Signature

mTORC1-independent eEF2 phosphorylation via direct eEF2K activation; supports translational control under energy stress

• [1] Xiao B, Sanders MJ, Carmena D, et al. Structural basis of AMPK regulation by small molecule activators. Nat Commun. 2013;4:3017. doi:10.1038/ncomms4017. View Source
• [2] Cao Y, et al. Novel cyclic benzimidazole derivatives useful as anti-diabetic agents. Patent WO2010036613. View Source
• [3] Lai YC, Kviklyte S, Vertommen D, et al. A small-molecule benzimidazole derivative that potently activates AMPK to increase glucose transport in skeletal muscle: comparison with effects of contraction and other AMPK activators. Biochem J. 2014;460(3):363-375. doi:10.1042/BJ20131673. View Source

Why AMPK-IN-1 Cannot Be Interchanged with A-769662, SC4, or Other In-Class AMPK Modulators

AMPK exists as a heterotrimer assembled from α (α1/α2), β (β1/β2), and γ (γ1/γ2/γ3) subunit isoforms, yielding up to 12 distinct complexes with tissue-specific expression patterns and differential responses to pharmacological activators [1][2]. AMPK-IN-1 (991) and its closest chemical comparator A-769662 bind the same ADaM site yet display fundamentally divergent isoform activation profiles—991 activates β2-containing complexes (α2β2γ1, α1β2γ1), whereas A-769662 exhibits no measurable activation of these complexes at concentrations up to 10 μM [1]. Moreover, AMPK-IN-1 engages a unique downstream signaling output—mTORC1-independent phosphorylation of eEF2 via direct eEF2 kinase activation—that is not recapitulated by AMPK modulators acting through distinct mechanisms such as AICAR (a prodrug converted to ZMP) or α2β2-selective activators like SC4 [3][4]. Attempting to substitute AMPK-IN-1 with a generic 'AMPK activator' without verifying isoform-selectivity and pathway readout may therefore yield contradictory or negative results, particularly in experimental systems reliant on β2- or γ2-containing AMPK complexes or where mTORC1-independent translational control is the endpoint of interest.

β2-Complex Activation Profile

AMPK-IN-1 activates β2-containing complexes; A-769662 and SC4 may not recapitulate this profile, limiting interchangeability in muscle-centric or β2-dependent studies.

mTORC1-Independent eEF2 Phosphorylation

The mTORC1-independent eEF2 phosphorylation signature of 991 is not consistently reproduced by AICAR or metformin, which engage mixed mTORC1-dependent or AMPK-independent mechanisms.

γ-Subunit Isoform Bias

991 exhibits γ2-preferring activation; pan-AMPK activators such as MK-8722 uniformly target all isoforms. Isoform-selective pharmacology may not transfer across tissue models.

• [1] Xiao B, Sanders MJ, Carmena D, et al. Structural basis of AMPK regulation by small molecule activators. Nat Commun. 2013;4:3017. doi:10.1038/ncomms4017. View Source
• [2] Rajamohan F, Reyes AR, Frisbie RK, et al. Probing the enzyme kinetics, allosteric modulation and activation of α1- and α2-subunit-containing AMP-activated protein kinase (AMPK) heterotrimeric complexes by pharmacological and physiological activators. Biochem J. 2016;473(5):581-592. doi:10.1042/BJ20151051. View Source
• [3] Johanns M, Pyr dit Ruys S, Houddane A, et al. Direct and indirect activation of eukaryotic elongation factor 2 kinase by AMP-activated protein kinase. Cell Signal. 2017;36:212-221. doi:10.1016/j.cellsig.2017.05.010. View Source
• [4] Ngoei KRW, Langendorf CG, Ling NXY, et al. Structural Determinants for Small-Molecule Activation of Skeletal Muscle AMPK α2β2γ1 by the Glucose Importagog SC4. Cell Chem Biol. 2018;25(6):728-737.e9. doi:10.1016/j.chembiol.2018.03.008. View Source

AMPK-IN-1 Quantitative Differentiation Evidence: Head-to-Head Isoform Activation, Binding Affinity, and Downstream Signaling Data

β2-Containing AMPK Complex Activation: AMPK-IN-1 Activates α2β2γ1 and α1β2γ1; A-769662 Shows No Activation of Either

In a direct head-to-head allosteric activation assay using recombinant human AMPK complexes (SAMS peptide phosphorylation assay following CaMKKβ-mediated Thr172 phosphorylation), AMPK-IN-1 (991) activated all four tested αβγ combinations, while A-769662 failed to activate β2-containing complexes entirely. For the α2β2γ1 complex—the predominant AMPK isoform in human skeletal muscle—991 produced a half-maximal activation concentration (A0.5) of 0.51 ± 0.19 μM with 5.4 ± 0.4-fold maximal activation, whereas A-769662 showed no detectable activation up to 10 μM [1]. Similarly, for α1β2γ1, 991 gave A0.5 = 1.1 ± 0.3 μM with 2.4 ± 0.1-fold activation; A-769662 again showed no activation [1]. These data demonstrate a qualitative functional distinction: 991 activates β2-containing AMPK complexes, while A-769662 is functionally inactive against these isoforms, which are critical in skeletal muscle and cardiac tissue.

β2-Complex Activation

Head-to-head

991 A0.5: α2β2γ1 0.51 μM, α1β2γ1 1.1 μM; A-769662: no activation up to 10 μM

Reported β2-complex activation context; comparator shows no response

SAMS peptide phosphorylation assay; recombinant human complexes

Evidence Dimension	Allosteric activation of recombinant AMPK complexes (A0.5 and fold-activation)
Target Compound Data	α2β2γ1: A0.5 = 0.51 ± 0.19 μM, 5.4 ± 0.4-fold; α1β2γ1: A0.5 = 1.1 ± 0.3 μM, 2.4 ± 0.1-fold; α2β1γ1: A0.5 = 0.09 ± 0.02 μM, 12.2 ± 0.6-fold; α1β1γ1: A0.5 = 0.03 ± 0.01 μM, 4.8 ± 0.1-fold
Comparator Or Baseline	A-769662: α2β2γ1 = No activation (ND); α1β2γ1 = No activation (ND); α2β1γ1: A0.5 = 0.39 ± 0.03 μM, 14.3 ± 0.4-fold; α1β1γ1: A0.5 = 0.59 ± 0.07 μM, 2.0 ± 0.1-fold
Quantified Difference	AMPK-IN-1 activates β2-containing complexes (α2β2γ1, α1β2γ1) at sub- to low-micromolar concentrations; A-769662 shows ZERO measurable activation of these complexes up to 10 μM. For α1β1γ1, AMPK-IN-1 is ~20-fold more potent (A0.5 0.03 vs 0.59 μM). For α2β1γ1, AMPK-IN-1 is ~4.3-fold more potent (A0.5 0.09 vs 0.39 μM).
Conditions	SAMS peptide phosphorylation assay; recombinant human AMPK complexes phosphorylated by CaMKKβ; 991 and A-769662 tested up to 10 μM; mean ± SEM from ≥3 independent experiments (Xiao et al. 2013, Table 1; Rajamohan et al. 2016).

Why This Matters

A researcher requiring AMPK activation in skeletal muscle (where β2 is the dominant regulatory subunit) cannot use A-769662 as a tool compound because it does not activate β2-containing complexes; AMPK-IN-1 is functionally validated for this purpose, making it the appropriate selection for muscle-centric or β2-dependent studies.

• [1] Xiao B, Sanders MJ, Carmena D, et al. Structural basis of AMPK regulation by small molecule activators. Nat Commun. 2013;4:3017. doi:10.1038/ncomms4017. (Table 1: Allosteric activation of AMPK complexes by 991 and A-769662.) View Source

Binding Affinity at the ADaM Site: AMPK-IN-1 Binds ~10-Fold Tighter Than A-769662 Across Three AMPK Isoforms

Biolayer interferometry (BLI) measurements directly comparing target engagement of AMPK-IN-1 (991) and A-769662 to phosphorylated AMPK complexes revealed that 991 binds approximately 8-10 fold tighter than A-769662 across α1β1γ1 and α2β1γ1 isoforms, with a dramatically larger differential for α1β2γ1 [1]. For α1β1γ1, the Kd for 991 was 0.06 ± 0.012 μM versus 0.51 ± 0.14 μM for A-769662 (~8.5-fold difference). For α2β1γ1, 991 Kd = 0.06 ± 0.013 μM versus A-769662 Kd = 0.40 ± 0.15 μM (~6.7-fold difference). The most striking differential was for α1β2γ1: 991 Kd = 0.51 ± 0.19 μM versus A-769662 Kd = 14.5 ± 5.1 μM (~28-fold difference). Consistent with the functional activation data, 991 demonstrated robust binding to β2-containing complexes, whereas A-769662 exhibited only weak interaction [1].

ADaM Site Binding Affinity

Head-to-head

991 Kd 0.06–0.51 μM; A-769662 Kd 0.40–14.5 μM; ~8–28-fold tighter binding

Reported higher target engagement affinity; supports activation at lower concentrations

Biolayer interferometry; phosphorylated AMPK complexes

Evidence Dimension	Binding affinity (Kd) by biolayer interferometry to phosphorylated AMPK complexes
Target Compound Data	AMPK-IN-1 (991) Kd: α1β1γ1 = 0.06 ± 0.012 μM; α2β1γ1 = 0.06 ± 0.013 μM; α1β2γ1 = 0.51 ± 0.19 μM
Comparator Or Baseline	A-769662 Kd: α1β1γ1 = 0.51 ± 0.14 μM; α2β1γ1 = 0.40 ± 0.15 μM; α1β2γ1 = 14.5 ± 5.1 μM
Quantified Difference	~8.5-fold tighter binding for α1β1γ1; ~6.7-fold tighter for α2β1γ1; ~28-fold tighter for α1β2γ1. Overall ~10-fold binding advantage for 991 versus A-769662.
Conditions	Biolayer interferometry using phosphorylated human AMPK complexes immobilized on biosensors; compound binding measured at multiple concentrations; values represent mean (±SD) from multiple independent determinations (Xiao et al. 2013, Table 2).

Why This Matters

Higher target engagement affinity at equivalent concentrations translates to more robust AMPK activation at lower compound concentrations, reducing the risk of off-target effects associated with high micromolar dosing. For procurement, this means less compound is required per experiment to achieve effective target occupancy.

• [1] Xiao B, Sanders MJ, Carmena D, et al. Structural basis of AMPK regulation by small molecule activators. Nat Commun. 2013;4:3017. doi:10.1038/ncomms4017. (Table 2: Binding parameters of A-769662 and 991 to phosphorylated AMPK.) View Source

mTORC1-Independent eEF2 Phosphorylation: A Distinctive Downstream Signaling Signature of AMPK-IN-1 Not Demonstrated for A-769662

In mouse embryo fibroblasts (MEFs), AMPK-IN-1 (991; 0-10 μM, 60 min) induced robust phosphorylation of eukaryotic elongation factor 2 (eEF2) on Thr56. Critically, this eEF2 phosphorylation was predominantly mTORC1-independent: treatment with the mTOR inhibitor torin1 did not abolish 991-induced eEF2 phosphorylation, whereas it was entirely prevented in AMPKα1/α2 double-knockout or eEF2K-knockout MEFs, confirming dependence on AMPK and its direct substrate eEF2 kinase [1]. AMPK was shown to directly phosphorylate eEF2K at Ser491/Ser492 in vitro, increasing eEF2K Vmax without affecting Ca²⁺/CaM sensitivity [1]. The study explicitly compared 991 with other commonly used AMPK activators (AICAR, metformin, phenformin) and noted that these agents act, in part, through mTORC1-dependent pathways or AMPK-independent mechanisms (e.g., Ca²⁺ elevation), whereas 991 primarily drives direct AMPK→eEF2K→eEF2 signaling independent of mTORC1 [1].

eEF2 Phosphorylation Mechanism

Context-dependent

991 induces mTORC1-independent eEF2 Thr56 phosphorylation; ablated in AMPKα/α DKO and eEF2K KO MEFs

Reported mTORC1-independent translational control pathway; may support cancer cell energy stress studies

Direct eEF2K Ser491/Ser492 phosphorylation confirmed in vitro

Evidence Dimension	Mechanism of eEF2 phosphorylation induction (mTORC1-dependence vs independence)
Target Compound Data	AMPK-IN-1 (991; 0-10 μM, 60 min): induces eEF2 Thr56 phosphorylation in MEFs; eEF2 phosphorylation persists in presence of torin1 (mTORC1-independent); ablated in AMPKα1/α2 DKO and eEF2K KO MEFs. Direct phosphorylation of eEF2K at Ser491/Ser492 confirmed in vitro.
Comparator Or Baseline	AICAR, metformin, phenformin: eEF2 phosphorylation partly mTORC1-dependent and partly via AMPK-independent Ca²⁺-mediated eEF2K activation. A-769662: not tested in this specific eEF2K pathway assay; primary literature does not report direct eEF2K phosphorylation data for A-769662.
Quantified Difference	Qualitative mechanistic distinction: 991 = predominantly direct AMPK→eEF2K→eEF2, mTORC1-independent; AICAR/metformin = mixed mTORC1-dependent and AMPK-independent (Ca²⁺) components. Ser491/Ser492 identified as novel AMPK phosphorylation sites on eEF2K responsible for activation.
Conditions	Wild-type, AMPKα1/α2 DKO, and eEF2K KO MEFs; 991 at 0-10 μM for 60 min; eEF2 phosphorylation assessed by phospho-specific western blot; mTORC1 inhibition by torin1 (250 nM); in vitro kinase assays with recombinant AMPK and eEF2K; mass spectrometry for phosphorylation site identification (Johanns et al. 2017).

Why This Matters

For investigators studying translational control under energetic stress, particularly in cancer biology where mTORC1 signaling is frequently dysregulated, AMPK-IN-1 provides a clean tool to dissect mTORC1-independent protein synthesis inhibition. The defined Ser491/Ser492 phosphorylation sites on eEF2K also enable specific phospho-biomarker monitoring that is not available with less selective AMPK modulators.

• [1] Johanns M, Pyr dit Ruys S, Houddane A, et al. Direct and indirect activation of eukaryotic elongation factor 2 kinase by AMP-activated protein kinase. Cell Signal. 2017;36:212-221. doi:10.1016/j.cellsig.2017.05.010. View Source

γ-Subunit Isoform Dependence: AMPK-IN-1 Preferentially Activates γ2-Containing Complexes, Providing a Distinct Pharmacological Fingerprint

A systematic study comparing the effect of different γ-subunit isoforms on AMPK regulation by 991 in transfected COS-1 cells demonstrated that 991 leads to greater activation of γ2-containing AMPK complexes compared with either γ1- or γ3-containing complexes [1]. This γ2-preference was dependent on the long N-terminal region unique to γ2 and was not attributable to differential Thr172 phosphorylation status or β2-Ser108 phosphorylation [1]. In contrast, the rate of Thr172 dephosphorylation was slower for γ2- versus γ1-containing complexes both in the absence and presence of 991, indicating that 991 stabilizes the active conformation of γ2 complexes more effectively [1]. This γ-isoform-dependent behavior has implications distinct from AMPK modulators that act via the γ-subunit nucleotide-binding sites (e.g., AICAR/ZMP, AMP mimetics) or pan-AMPK activators such as MK-8722, which activate all 12 isoforms uniformly [2].

γ-Subunit Isoform Preference

Class-level

991 (10 μM) preferentially activates γ2-containing AMPK complexes vs γ1 or γ3; dependent on γ2 N-terminal region

Reported γ2-preferring activation profile; distinct from pan-activator MK-8722

Slower Thr172 dephosphorylation for γ2 complexes observed

Evidence Dimension	γ-subunit isoform-dependent AMPK activation by 991 in intact cells
Target Compound Data	991 (10 μM): greater activation of γ2-containing AMPK complexes relative to γ1- or γ3-containing complexes in COS-1 cells. Preference dependent on γ2 N-terminal region. Slower Thr172 dephosphorylation rate for γ2 vs γ1 complexes.
Comparator Or Baseline	MK-8722 (pan-AMPK activator): activates all 12 mammalian AMPK complexes with EC50 1-60 nM, no pronounced γ-subunit preference [2]. AICAR (prodrug/ZMP): activates via γ-subunit nucleotide-binding sites, mechanism distinct from ADaM-site binders.
Quantified Difference	Qualitative and mechanistic distinction: 991 = γ2-preferring activation profile; MK-8722 = uniform pan-activation; AICAR = nucleotide-site-mediated activation. The γ2 preference may confer tissue-selective effects, as γ2 is highly expressed in cardiac and skeletal muscle.
Conditions	COS-1 cells transfected with AMPK heterotrimers containing different γ-isoforms; 991 treatment at 10 μM; AMPK activity assessed by SAMS peptide assay following immunoprecipitation; Thr172 dephosphorylation rate measured by phosphatase treatment (Willows et al. 2017, Biochem J).

Why This Matters

The γ2-preferring activation profile of AMPK-IN-1 is mechanistically distinct from pan-AMPK activators, making it a more appropriate tool for studies where isoform-specific AMPK signaling needs to be interrogated, particularly in cardiac and skeletal muscle tissues where γ2 is the predominant γ-isoform.

• [1] Willows R, Sanders MJ, Xiao B, et al. Effect of different γ-subunit isoforms on the regulation of AMPK. Biochem J. 2017;474(10):1741-1754. doi:10.1042/BCJ20170046. View Source
• [2] Myers RW, Guan HP, Ehrhart J, et al. Systemic pan-AMPK activator MK-8722 improves glucose homeostasis but induces cardiac hypertrophy. Science. 2017;357(6350):507-511. doi:10.1126/science.aah5582. View Source

Synergistic Enhancement of AMPK Activation and Glucose Transport with AICAR or Contraction: AMPK-IN-1 Enables Dual-Activator Experimental Strategies

In mouse skeletal muscle ex vivo (extensor digitorum longus, EDL), a low dose of AMPK-IN-1 (991; 5 μM) produced only modest or negligible activation of γ1- and γ3-containing AMPK complexes when applied alone. However, co-treatment of 991 (5 μM) with AICAR (2 mM) or with electrically stimulated contraction resulted in a profound synergistic enhancement of AMPK activity and glucose transport that substantially exceeded the sum of the individual treatments [1][2]. This synergy was confirmed for both ADaM-site activators (991 and PF739) in a later independent study: co-incubation with AICAR potentiated effects on AMPKα2β2γ3 activation and glucose uptake beyond either agent alone, and in AMPKγ3-knockout muscle, 991-stimulated glucose uptake was fully preserved, demonstrating a γ3-independent mechanism [3]. No comparable synergy data have been reported for A-769662 co-treatment with AICAR in skeletal muscle, establishing a functional advantage for 991 in experimental protocols requiring amplified AMPK signaling outputs.

Synergy with AICAR/Contraction

Context-dependent

991 (5 μM) + AICAR (2 mM) or contraction: synergistic AMPK activation and glucose transport exceeding additive effects

Reported synergistic AMPK amplification; supports dual-activator experimental protocols

γ3-independent glucose uptake preserved in AMPKγ3 KO muscle

Evidence Dimension	AMPK activation and glucose transport enhancement by co-treatment with AICAR or contraction
Target Compound Data	991 (5 μM) + AICAR (2 mM) or contraction: profound synergistic enhancement of AMPK γ1/γ3 complex activity and glucose transport in mouse EDL muscle ex vivo. 991 alone (100 μM): ~2-fold increase in glucose uptake (Lai et al. 2014). 991 glucose uptake effect preserved in AMPKγ3 KO muscle (Jørgensen et al. 2021).
Comparator Or Baseline	991 alone at 5 μM: modest/negligible AMPK activation and glucose uptake. AICAR alone at 2 mM: moderate activation. Contraction alone: strong activation. Synergy with 991 + AICAR or 991 + contraction exceeds additive effects. A-769662: no published synergy data with AICAR in skeletal muscle.
Quantified Difference	Combination (991 5 μM + AICAR 2 mM) produced AMPK activation and glucose transport that exceeded the sum of individual treatments. 991 (100 μM) alone produced ~2-fold glucose uptake increase comparable to contraction-induced levels.
Conditions	Mouse EDL muscle incubated ex vivo; 991 at 5 or 100 μM; AICAR at 2 mM; electrically stimulated contraction; glucose uptake measured by 2-deoxyglucose uptake; AMPK complex-specific activity by immunoprecipitation and SAMS peptide assay (Kviklyte et al. 2016; Jørgensen et al. 2021).

Why This Matters

The ability to synergize with endogenous (contraction) and pharmacological (AICAR) stimuli makes AMPK-IN-1 uniquely suitable for experimental designs requiring tunable AMPK activation amplitude, enabling researchers to amplify physiological AMPK signals without saturating the system with high compound concentrations alone.

• [1] Kviklyte S, Vertommen D, Lantier L, et al. Benzimidazole derivative small-molecule 991 enhances AMPK activity and glucose uptake induced by AICAR or contraction in skeletal muscle. Am J Physiol Endocrinol Metab. 2016;311(4):E706-E719. doi:10.1152/ajpendo.00237.2016. View Source
• [2] Lai YC, Kviklyte S, Vertommen D, et al. A small-molecule benzimidazole derivative that potently activates AMPK to increase glucose transport in skeletal muscle: comparison with effects of contraction and other AMPK activators. Biochem J. 2014;460(3):363-375. doi:10.1042/BJ20131673. View Source
• [3] Jørgensen NO, Kjøbsted R, Birk JB, et al. Direct small molecule ADaM-site AMPK activators reveal an AMPKγ3-independent mechanism for blood glucose lowering. Mol Metab. 2021;51:101259. doi:10.1016/j.molmet.2021.101259. View Source

AMPK-Dependent Functional Outcomes: Glucose Uptake Stimulation and ACC Phosphorylation Ablated in AMPK-Knockout Systems

In rat epitrochlearis muscle, AMPK-IN-1 (ex229/991) dose-dependently increased AMPK activity across α1-, α2-, β1-, and β2-containing complexes, with significant increases observed at 50 μM and near-maximal activation at 100 μM [1]. At 100 μM, AMPK activation by 991 was comparable to that elicited by electrically stimulated contraction and produced an approximately 2-fold increase in glucose uptake [1]. Crucially, the increases in both glucose uptake and acetyl-CoA carboxylase (ACC) phosphorylation induced by 991 were completely abolished in AMPKα1/α2 double-knockout myotubes, directly confirming that 991 acts specifically through AMPK [1]. In a parallel control, 991 (5 μM, 60 min) increased ACC phosphorylation in isolated mouse epitrochlearis muscle ex vivo . When muscle glycogen was depleted by ~50% through starvation, 991-induced AMPK activation and glucose uptake were amplified in a wortmannin-independent manner, demonstrating PI3K/PKB-independence of the effect [1]. In contrast, A-769662 has been shown to reduce insulin-stimulated glucose uptake in adipocytes through an AMPK-independent mechanism, highlighting a critical specificity advantage for AMPK-IN-1 [2].

AMPK-Dependent Metabolic Effects

Head-to-head

991 (100 μM) ~2-fold glucose uptake increase; effects fully ablated in AMPKα1/α2 DKO myotubes

Reported AMPK-dependent glucose uptake and ACC phosphorylation validated by genetic knockout

A-769662 exhibits AMPK-independent adipocyte glucose uptake effects

Evidence Dimension	AMPK-dependence of glucose uptake and ACC phosphorylation; functional specificity validated by genetic knockout
Target Compound Data	AMPK-IN-1 (ex229/991; 100 μM): ~2-fold increase in glucose uptake in rat epitrochlearis muscle; glucose uptake and ACC phosphorylation increases completely abolished in AMPKα1/α2 DKO myotubes. 5 μM induced ACC phosphorylation in mouse epitrochlearis muscle. Effect wortmannin-insensitive (PI3K/PKB-independent).
Comparator Or Baseline	A-769662 (100 μM): reduces insulin-stimulated glucose uptake in primary rat and human adipocytes via an AMPK-independent mechanism (Kopietz et al. 2021). SC4: preferentially activates α2 complexes; stimulates skeletal muscle glucose uptake (Ngoei et al. 2018).
Quantified Difference	991 effects on glucose uptake and ACC phosphorylation are fully AMPK-dependent (validated by genetic KO). In contrast, A-769662 exerts AMPK-independent effects on adipocyte glucose uptake, confounding interpretation in metabolic studies. 991 provides ~2-fold glucose uptake increase at 100 μM, comparable to contraction-induced levels.
Conditions	Rat epitrochlearis muscle ex vivo; AMPKα1/α2 DKO mouse myotubes; 991 at 5-100 μM; glucose uptake by 2-deoxyglucose; ACC phosphorylation by western blot; ± wortmannin (PI3K inhibitor); ± starvation (glycogen depletion) (Lai et al. 2014; MedChemExpress biological activity data).

Why This Matters

For metabolic research, the complete AMPK-dependence of 991's effects—validated by genetic knockout—provides confidence that observed phenotypes reflect genuine AMPK pathway engagement. This is not the case for A-769662, whose AMPK-independent activities can confound experimental interpretation, particularly in adipocyte and glucose homeostasis studies.

• [1] Lai YC, Kviklyte S, Vertommen D, et al. A small-molecule benzimidazole derivative that potently activates AMPK to increase glucose transport in skeletal muscle: comparison with effects of contraction and other AMPK activators. Biochem J. 2014;460(3):363-375. doi:10.1042/BJ20131673. View Source
• [2] Kopietz F, Berggreen C, Larsson S, et al. A-769662 inhibits adipocyte glucose uptake in an AMPK-independent manner. Biochem J. 2021;478(3):633-646. doi:10.1042/BCJ20200759. View Source

AMPK-IN-1: High-Impact Research and Preclinical Application Scenarios Grounded in Quantitative Differentiation Evidence

Skeletal Muscle Glucose Uptake and Insulin Sensitivity Studies Requiring β2-Containing AMPK Complex Activation

In skeletal muscle, the α2β2γ1 and α2β2γ3 complexes represent the predominant AMPK isoforms. AMPK-IN-1 is one of the few commercially available direct AMPK activators that robustly activates β2-containing complexes (α2β2γ1 A0.5 = 0.51 μM), whereas the widely used comparator A-769662 shows no activation of these isoforms [1][2]. Investigators studying muscle glucose disposal, insulin sensitization, or exercise-mimetic pharmacology should select AMPK-IN-1 over A-769662 when β2-AMPK engagement is mechanistically required. The compound's PI3K/PKB-independent, AMPK-dependent glucose uptake stimulation—validated by complete ablation in AMPKα1/α2 double-knockout myotubes—provides a clean genetic-confirmation framework [3].

Cancer Cell Energy Stress and Translational Control: mTORC1-Independent eEF2 Phosphorylation Pathway Analysis

For oncology researchers studying the suppression of protein synthesis during metabolic stress, AMPK-IN-1 uniquely enables dissection of mTORC1-independent translational control. The compound drives eEF2 phosphorylation predominantly through direct AMPK-mediated eEF2K activation at Ser491/Ser492, independent of mTORC1 signaling, as confirmed in AMPKα- and eEF2K-knockout MEFs with torin1 co-treatment controls [1]. This pathway is of major importance in cancer cell survival under nutrient deprivation, and AMPK-IN-1 provides a more specific tool than AICAR (which acts as a prodrug with pleiotropic effects) or metformin (which has AMPK-independent activities) for interrogating this axis.

Dual-Activator Experimental Protocols: Synergistic AMPK Activation with AICAR or Contraction for Maximal Metabolic Response

AMPK-IN-1 at low concentrations (5 μM) synergizes profoundly with AICAR or electrically stimulated muscle contraction to amplify AMPK γ1/γ3 complex activity and glucose transport beyond additive levels [1][2]. This property makes AMPK-IN-1 the tool compound of choice for protocols requiring physiologically relevant but amplified AMPK signaling—for example, in ex vivo muscle incubation studies aiming to model exercise-like metabolic responses or in screening for compounds that augment contraction-induced glucose disposal. The preserved glucose uptake response in AMPKγ3-knockout muscle further supports AMPK-IN-1 as a γ3-independent activator suitable for dissecting γ1- versus γ3-mediated metabolic effects [3].

Cardiac AMPK Signaling and γ2-Selective Pharmacology: Investigating Isoform-Specific Metabolic Regulation

The γ2-subunit is highly expressed in cardiac tissue, and AMPK-IN-1 preferentially activates γ2-containing AMPK complexes through a mechanism dependent on the γ2 N-terminal region and associated with slower Thr172 dephosphorylation kinetics [1]. This γ2-preferring profile distinguishes AMPK-IN-1 from pan-AMPK activators such as MK-8722, which activates all 12 isoforms uniformly [2]. For cardiovascular researchers studying AMPK-mediated regulation of fatty acid oxidation, glucose metabolism, or hypertrophy signaling in cardiomyocytes, AMPK-IN-1 offers an isoform-biased pharmacological tool that more closely mimics the tissue-specific AMPK regulatory landscape than uniform pan-activators.

Application

Selection Property

Validation Focus

Skeletal muscle glucose uptake and insulin signalling research

β2-complex activation selectivity

β2-dependent AMPK activation assay in muscle models

Cancer cell energy stress and translational control pathway analysis

mTORC1-independent eEF2K targeting

eEF2 phosphorylation in mTORC1-inhibited cancer cell models

Dual-activator experimental protocols (AICAR/contraction synergy)

Synergy potential with AICAR or contraction

Combination treatment protocols in ex vivo muscle assays

Cardiac AMPK signalling and γ2-isoform pharmacology research

γ2-isoform preference

γ2-specific metabolic endpoint monitoring in cardiomyocyte models

• [1] Xiao B, Sanders MJ, Carmena D, et al. Structural basis of AMPK regulation by small molecule activators. Nat Commun. 2013;4:3017. doi:10.1038/ncomms4017. View Source
• [2] Willows R, Sanders MJ, Xiao B, et al. Effect of different γ-subunit isoforms on the regulation of AMPK. Biochem J. 2017;474(10):1741-1754. doi:10.1042/BCJ20170046. View Source
• [3] Lai YC, Kviklyte S, Vertommen D, et al. A small-molecule benzimidazole derivative that potently activates AMPK to increase glucose transport in skeletal muscle: comparison with effects of contraction and other AMPK activators. Biochem J. 2014;460(3):363-375. doi:10.1042/BJ20131673. View Source